N-[3-(2-methoxyethoxy)phenyl]-2-(2-methylphenoxy)propanamide

• Molecular Formula: C19H23NO4
• Molecular Weight: 329.4 g/mol
• IUPAC Name: N-[3-(2-methoxyethoxy)phenyl]-2-(2-methylphenoxy)propanamide
• InChI: InChI=1S/C19H23NO4/c1-14-7-4-5-10-18(14)24-15(2)19(21)20-16-8-6-9-17(13-16)23-12-11-22-3/h4-10,13,15H,11-12H2,1-3H3,(H,20,21)
• InChI Key: RXHFXZTUQJGSJN-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OC(C)C(=O)NC2=CC(=CC=C2)OCCOC

Description

N-[3-(2-methoxyethoxy)phenyl]-2-(2-methylphenoxy)propanamide, also known as GW 501516, is a synthetic drug that belongs to the family of peroxisome proliferator-activated receptor (PPAR) agonists. It was initially developed as a potential treatment for metabolic disorders such as obesity, diabetes, and dyslipidemia. However, it has gained popularity among athletes and bodybuilders due to its purported ability to enhance endurance and performance.

Mechanism of Action

N-[3-(2-methoxyethoxy)phenyl]-2-(2-methylphenoxy)propanamide 501516 works by activating the PPARδ receptor, which is involved in regulating gene expression in various metabolic pathways. Activation of the PPARδ receptor leads to an increase in the expression of genes involved in fatty acid oxidation, glucose uptake, and mitochondrial biogenesis. This results in an increase in energy production and endurance.
Biochemical and Physiological Effects:
N-[3-(2-methoxyethoxy)phenyl]-2-(2-methylphenoxy)propanamide 501516 has been shown to have several biochemical and physiological effects. It has been shown to increase endurance and improve exercise performance in animal models. It has also been shown to reduce inflammation and improve insulin sensitivity. Additionally, it has been shown to promote fatty acid oxidation and increase energy production.

Advantages and Limitations for Lab Experiments

N-[3-(2-methoxyethoxy)phenyl]-2-(2-methylphenoxy)propanamide 501516 has several advantages for lab experiments. It is a potent and selective PPARδ agonist, which makes it a useful tool for studying PPARδ-mediated pathways. It is also relatively stable and easy to handle. However, it has some limitations, such as its potential to interact with other metabolic pathways and its potential to cause off-target effects.

Future Directions

There are several future directions for research on N-[3-(2-methoxyethoxy)phenyl]-2-(2-methylphenoxy)propanamide 501516. One direction is to further investigate its potential therapeutic applications, such as in the treatment of cardiovascular diseases and cancer. Another direction is to study its potential use as a performance-enhancing drug and its effects on athletic performance. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of N-[3-(2-methoxyethoxy)phenyl]-2-(2-methylphenoxy)propanamide 501516 involves several steps. The first step involves the reaction of 2-methyl-4-(trifluoromethyl)quinoline with 4-bromomethyl-2-fluoroanisole to form a key intermediate. The intermediate is then reacted with 3-(2-methoxyethoxy)aniline to form the final product, N-[3-(2-methoxyethoxy)phenyl]-2-(2-methylphenoxy)propanamide 501516.

Scientific Research Applications

N-[3-(2-methoxyethoxy)phenyl]-2-(2-methylphenoxy)propanamide 501516 has been extensively studied for its potential therapeutic applications. It has been shown to improve insulin sensitivity, reduce inflammation, and promote fatty acid oxidation in animal models. It has also been studied for its potential use in treating cardiovascular diseases and cancer.